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Compound of Interest

Compound Name: 2-Amino-N-isopropylacetamide

Cat. No.: B117494 Get Quote

An in-depth review of publicly accessible scientific literature and patent databases reveals a

significant lack of detailed information regarding the discovery, history, and specific applications

of 2-Amino-N-isopropylacetamide. This compound, also known by its synonyms n-

isopropylglycinamide and 2-amino-N-(methylethyl)acetamide, appears primarily as a

commercially available chemical intermediate. While the broader class of amino acid amides

has relevance in medicinal chemistry, specific research detailing the synthesis,

pharmacological properties, and mechanism of action of this particular molecule is not readily

available.

Chemical and Physical Properties
A summary of the basic chemical and physical data for 2-Amino-N-isopropylacetamide is

presented in Table 1. This information is primarily sourced from chemical supplier catalogs and

public chemical databases.
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Property Value Source

CAS Number 67863-05-2 [1]

Molecular Formula C₅H₁₂N₂O [1]

Molecular Weight 116.16 g/mol [1]

Alternate Names

n-isopropylglycinamide; 2-

amino-N-

(methylethyl)acetamide; N-

propan-2-ylglycinamide

[1]

Purity (typical) ≥95% [1]

Synthesis and Experimental Protocols
Detailed, peer-reviewed experimental protocols for the specific synthesis of 2-Amino-N-
isopropylacetamide are absent from the surveyed literature. General methods for the

synthesis of amides from carboxylic acids and amines are well-established in organic

chemistry. A plausible synthetic route for 2-Amino-N-isopropylacetamide would involve the

coupling of a protected glycine derivative (to prevent self-reaction of the amino group) with

isopropylamine, followed by deprotection.

A generalized workflow for such a synthesis is depicted below. It is important to note that this is

a theoretical pathway and has not been specifically documented for this compound in the

available literature.
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Figure 1. A plausible, though undocumented, synthetic workflow for 2-Amino-N-
isopropylacetamide.

Potential Applications and Biological Activity
The searches for the biological activity and applications of 2-Amino-N-isopropylacetamide
did not yield any specific results. The broader class of amino acid amides and their derivatives

are known to possess a wide range of biological activities and are utilized as building blocks in

drug discovery.[2][3][4] For instance, the amide bond is a fundamental component of peptides

and proteins, and synthetic amino acid amides are often explored for their potential as enzyme

inhibitors, antimicrobial agents, and other therapeutic applications.[5]

However, without specific studies on 2-Amino-N-isopropylacetamide, any discussion of its

biological activity remains speculative and would be based on analogies to other structurally

related small molecules. The presence of a primary amine and an amide group suggests

potential for hydrogen bonding and interactions with biological targets.

Use as a Chemical Building Block
The most prominent role of 2-Amino-N-isopropylacetamide, based on its commercial

availability, is likely as a chemical building block in the synthesis of more complex molecules.

Its bifunctional nature (a primary amine and an amide) allows for further chemical modifications

at either end of the molecule. This could be valuable in the construction of larger scaffolds for

various applications, including agrochemicals, materials science, and pharmaceuticals.

A logical workflow illustrating its potential use as a building block is presented below.
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Figure 2. Logical relationship of 2-Amino-N-isopropylacetamide as a chemical intermediate.

Conclusion
In conclusion, 2-Amino-N-isopropylacetamide is a chemical compound for which there is a

notable absence of in-depth scientific literature regarding its discovery, history, and biological

function. Its primary role appears to be that of a commercially available intermediate for

chemical synthesis. While the broader family of amino acid amides is of significant interest in

medicinal chemistry, dedicated research to elucidate the specific properties and potential

applications of 2-Amino-N-isopropylacetamide is not publicly documented. Further research
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would be required to determine if this molecule possesses any unique biological activities or if

its utility is confined to its role as a synthetic building block.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. scbt.com [scbt.com]

2. Synthesis and Biological Evaluation of Amino Acid Based Mutual Am...: Ingenta Connect
[ingentaconnect.com]

3. researchgate.net [researchgate.net]

4. researchgate.net [researchgate.net]

5. mdpi.com [mdpi.com]

To cite this document: BenchChem. [2-Amino-N-isopropylacetamide: An Obscure
Glycinamide Derivative with Limited Publicly Available Research]. BenchChem, [2025].
[Online PDF]. Available at: [https://www.benchchem.com/product/b117494#discovery-and-
history-of-2-amino-n-isopropylacetamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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